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Compound of Interest

Compound Name: AD1058

Cat. No.: B15619280 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AD1058 is a potent, selective, and orally bioavailable inhibitor of Ataxia Telangiectasia and

Rad3-related (ATR) protein kinase with an IC₅₀ of 1.6 nM.[1][2] ATR is a critical component of

the DNA Damage Response (DDR) pathway, playing a key role in maintaining genomic

integrity. Inhibition of ATR can lead to synthetic lethality in cancer cells with defects in other

DDR pathways, such as those with ATM mutations. AD1058 has demonstrated the ability to

penetrate the blood-brain barrier, making it a promising candidate for the treatment of

advanced malignancies and brain metastases.[1][3][4] These application notes provide a

detailed protocol for the preparation, storage, and handling of AD1058 stock solutions in

Dimethyl Sulfoxide (DMSO) for use in various research applications.

Quantitative Data Summary
For ease of reference, the key quantitative data for AD1058 are summarized in the tables

below.

Table 1: Chemical and Physical Properties of AD1058
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Property Value

Molecular Formula C₁₉H₂₀N₆O₃S

Molecular Weight 412.47 g/mol

Appearance Off-white to light yellow solid

Purity ≥98%

Solubility in DMSO 100 mg/mL (242.44 mM)

Table 2: Recommended Storage Conditions for AD1058

Form Storage Temperature Shelf Life

Powder -20°C 3 years

4°C 2 years

In DMSO -80°C 6 months

-20°C 1 month

Note: It is strongly recommended to prepare fresh solutions for optimal activity, as solutions are

noted to be unstable.[5] For in vivo experiments, working solutions should be prepared on the

day of use.

Signaling Pathway
AD1058 targets the ATR kinase, a central player in the DNA damage response pathway. Upon

DNA damage, ATR is activated and phosphorylates a cascade of downstream targets, including

CHK1, which in turn orchestrates cell cycle arrest, DNA repair, and, in cases of extensive

damage, apoptosis. By inhibiting ATR, AD1058 prevents the activation of this signaling

cascade, leading to the accumulation of DNA damage and ultimately cell death, particularly in

cancer cells that are heavily reliant on the ATR pathway for survival.
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Diagram 1: Simplified ATR Signaling Pathway and the inhibitory action of AD1058.

Experimental Protocols
Materials

AD1058 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Safety Precautions
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Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling AD1058 and DMSO.

Handle AD1058 powder in a chemical fume hood to avoid inhalation.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Consult the Safety Data Sheet (SDS) for AD1058 for comprehensive safety information.

Protocol for Preparing a 10 mM AD1058 Stock Solution
Equilibration: Allow the vial of AD1058 powder to equilibrate to room temperature for at least

15-20 minutes before opening to prevent condensation of moisture, which can affect

compound stability and weighing accuracy.

Weighing: In a chemical fume hood, carefully weigh the desired amount of AD1058 powder.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.125 mg of AD1058
(Molecular Weight = 412.47 g/mol ). Calculation: (10 mmol/L) * (1 L / 1000 mL) * (412.47

g/mol ) * (1000 mg/g) = 4.125 mg/mL

Dissolution: Add the weighed AD1058 powder to a sterile microcentrifuge tube. Add the

calculated volume of anhydrous DMSO. For the example above, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Gentle warming (e.g., in a 37°C water bath) or sonication can be used

to aid dissolution if necessary.[2] Visually inspect the solution to ensure there are no visible

particles.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[6] The

volume of the aliquots should be based on the typical working concentrations required for

your experiments.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[2][6] Clearly label each aliquot with the compound name,

concentration, date of preparation, and your initials.
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Experimental Workflow
The following diagram illustrates a general workflow for utilizing the prepared AD1058 stock

solution in a typical cell-based assay.
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Diagram 2: General experimental workflow for using AD1058 stock solution in cell-based
assays.

Conclusion
Proper preparation and storage of AD1058 stock solutions are crucial for obtaining reliable and

reproducible experimental results. By following these detailed protocols and adhering to the

recommended storage conditions, researchers can ensure the integrity and activity of this

potent ATR inhibitor in their studies. Always refer to the product-specific datasheet for the most

up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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